2,6-Di-tert-butyl-4-[(2-methylcyclopenta-1,3-dien-1-yl)methyl]phenol

• CAS RN: 93470-50-9
• Molecular Formula: C21H30O
• Molecular Weight: 298.5 g/mol
• IUPAC Name: 2,6-ditert-butyl-4-[(2-methylcyclopenta-1,3-dien-1-yl)methyl]phenol
• InChI: InChI=1S/C21H30O/c1-14-9-8-10-16(14)11-15-12-17(20(2,3)4)19(22)18(13-15)21(5,6)7/h8-9,12-13,22H,10-11H2,1-7H3
• InChI Key: WBQRGCMXORYKBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CC=C1)CC2=CC(=C(C(=C2)C(C)(C)C)O)C(C)(C)C

Description

2,6-Di-tert-butyl-4-[(2-methylcyclopenta-1,3-dien-1-yl)methyl]phenol is a useful research compound. Its molecular formula is C21H30O and its molecular weight is 298.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 40 g (0.5 m) methylcyclopentadiene, 39.5 g (0.15 m) 2,6-di-t-butyl-4-dimethylaminophenol and 100 ml of tetrahydrofuran was slowly added 6.0 g (0.26 m) of sodium. The temperature was raised to 70° C. and the mixture allowed to react for 20 hours. A gas chromatograph showed that all of the 2,6-di-t-butyl-4-dimethylaminophenol had reacted. The mixture was diluted with water, extracted with toluene and rotovaped to remove the toluene and leave 38 g of crude product. A 90% yield, 31.5 g, of pure product methyl-(3,5-di-tert-butyl-4-hydroxybenzyl)cyclopentadiene was obtained by distillation, b.p. 155° to 160° C. at 1.5 mm as a viscous yellow oil. After standing at room temperature for 2 weeks, the material was analyzed by mass spectral analysis and by gas chromatography. Both showed that the product and its dimer were present. The mass spectrum showed a 3 to 1 ratio of the monomer to dimer, m/e 298 and m/e 596, respectively. The gas chromatograph showed a sharp peak for the monomer followed by the broad peak due to the slow decomposition of the dimer.